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Compound of Interest

Compound Name: (6-Chloropyridin-3-yl)methanethiol

Cat. No.: B13583377

Get Quote

Part 1: Immediate Safety & Hazard Identification
Core Directive: This compound combines the volatility and malodor of a thiol with the toxicity

and environmental persistence of a chlorinated pyridine. Disposal requires a "Kill Step"

(oxidation) followed by strict segregation into halogenated waste streams. Do not dispose of

down the drain.

Chemical Identity & Properties
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Property Data

Chemical Name (6-Chloropyridin-3-yl)methanethiol

CAS Number 959275-73-1

Formula C₆H₆ClNS

Molecular Weight 159.64 g/mol

Key Hazards

Stench (Thiol), Skin/Eye Irritant, Toxic (Pyridine

derivative), Halogenated (Requires specific

incineration)

Reactivity

Reacts violently with strong oxidizers; releases

toxic fumes (SOx, NOx, HCl) upon combustion.

[1][2][3][4]

Part 2: Pre-Disposal Treatment (The "Kill" Step)
Objective: Chemically convert the volatile, malodorous thiol group (-SH) into a non-volatile,

odorless sulfonic acid (-SO₃H) derivative using sodium hypochlorite (Bleach). This eliminates

the "stench" hazard and reduces reactivity before the waste enters the central disposal stream.

Mechanism of Action:

(Where R = 6-Chloropyridin-3-yl moiety)[1]

Step-by-Step Neutralization Protocol
Prerequisites:

Location: Fume hood (Required).

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.

Reagents: Commercial Bleach (5-6% NaOCl), Water, pH paper.

1. Preparation of Oxidizing Bath:
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In a fume hood, prepare a 10-15% bleach solution (dilute commercial bleach 1:2 or 1:3 with

water).

Note: A large excess of bleach is required (approx. 50-100 mL of bleach per 1 g of thiol) to

ensure complete oxidation to the sulfonic acid state.[1]

2. Controlled Oxidation:

Slow Addition: Add the thiol waste (liquid or dissolved solid) dropwise to the stirring bleach

solution.

Exothermic Warning: This reaction generates heat. If treating >5 mL of pure thiol, cool the

bleach bath in ice.

Rinsing: Rinse the original thiol container with a small amount of Dichloromethane (DCM) or

Acetone and add the rinse to the bleach bath.

3. Incubation:

Allow the mixture to stir or stand in the fume hood for at least 2 hours (overnight is preferred

for complete odor elimination).

Verification: Carefully waft (do not inhale directly) to check for residual thiol odor. If odor

persists, add more bleach.

4. Final Waste Segregation:

Do NOT pour down the drain. Although the thiol is neutralized, the core structure contains a

Chlorine atom attached to a pyridine ring.

Transfer the entire neutralized mixture (aqueous + organic phases) into the Halogenated

Organic Waste container.

Part 3: Waste Stream Segregation Logic
The presence of the Chlorine substituent dictates the final disposal path. Non-halogenated

thiols (like methanethiol) might sometimes be drain-disposable after neutralization (depending
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on local regulations), but (6-Chloropyridin-3-yl)methanethiol must always be treated as

Halogenated Waste.[1]

(6-Chloropyridin-3-yl)methanethiol
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Chemical Oxidation
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HALOGENATED ORGANIC WASTE
(Incineration)

 Contains Cl-Pyridine

Click to download full resolution via product page

Figure 1: Decision logic for the neutralization and segregation of chlorinated thiol waste.

Part 4: Emergency Spill Response
Scenario: You drop a vial of (6-Chloropyridin-3-yl)methanethiol on the floor.
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Evacuate & Isolate: Immediately alert nearby personnel. If the spill is large (>50 mL) or

outside a hood, evacuate the lab due to the stench and toxicity.

PPE Up: Wear a respirator (organic vapor cartridge) if available and trained; otherwise, rely

on fume hood ventilation if the spill is contained.

Contain & Neutralize:

Cover the spill with vermiculite or absorbent pads.

Pour dilute bleach (10%) over the absorbent material to suppress the odor and oxidize the

compound in situ.

Cleanup:

Scoop the bleach-soaked absorbent into a heavy-duty plastic bag (double bag it).[1]

Seal tightly and label as "Hazardous Waste - Debris Contaminated with Chlorinated Thiol".

[1]

Clean the surface with soap and water.[5]

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.

University of California, Los Angeles (UCLA) EH&S. (n.d.). Standard Operating Procedures

for Stench Chemicals.

Columbia University EH&S. (n.d.). SOP for Stench Chemicals (Thiols/Mercaptans).

Molaid Chemicals. (n.d.). (6-Chloropyridin-3-yl)methanethiol CAS 959275-73-1 Data.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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